CID 4104
Overview
Description
CID 4104 is a useful research compound. Its molecular formula is C4H6N2S and its molecular weight is 114.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Spatiotemporal Control of Protein Function in Cells:
- CID has been utilized to study various biological processes, allowing control over protein function with high precision and spatiotemporal resolution. This is particularly useful for dissecting signal transductions and extending the technique's scope to study membrane and protein trafficking (Voss, Klewer, & Wu, 2015).
Mammalian Inducible Gene Regulation:
- Engineered PROTAC-CID systems have been developed for inducible gene regulation and editing, offering fine-tuned control over gene expression and the potential for multiplexing biological signals (Ma et al., 2023).
Reversible Protein Localization in Living Cells:
- A novel chemical inducer of protein dimerization has been designed for rapid activation and deactivation, demonstrating the control of peroxisome transport and mitotic checkpoint signaling in living cells (Aonbangkhen et al., 2018).
Insights into Cell Signaling:
- CID has provided insights into cell signaling mechanisms, especially regarding lipid second messengers and small GTPases. This has helped partly explain how a small pool of signaling molecules can produce a wide range of responses (DeRose, Miyamoto, & Inoue, 2013).
Improving Water Use Efficiency in Agriculture:
- CID, in the form of carbon isotope discrimination, has been used to select high water use efficiency and productivity in barley, offering a reliable method for agricultural improvement (Anyia et al., 2007).
Allogeneic Hematopoietic Stem Cell Transplantation:
- CID has been implicated in medical treatments such as the depletion of naive T cells from allografts to reduce alloreactivity and maintain memory T-cell responsiveness in patients with combined immunodeficiencies undergoing stem cell transplantation (Touzot et al., 2015).
properties
IUPAC Name |
1-methylimidazole-2-thiol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N2S/c1-6-3-2-5-4(6)7/h2-3H,1H3,(H,5,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMRYVIKBURPHAH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C=CN=C1S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
114.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.